Cas no 915923-85-2 (1-2-(3-Methoxyphenyl)-1,3-thiazol-5-ylmethanamine)

• Product Name: 1-2-(3-Methoxyphenyl)-1,3-thiazol-5-ylmethanamine
• CAS No: 915923-85-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.2908
• CID: 3031992
• Update Time: 2023-11-22

1-2-(3-Methoxyphenyl)-1,3-thiazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• {[2-(3-甲氧苯基)-1,3-噻唑-5-基]甲基}胺二盐酸盐
• {[2-(3-Methoxyphenyl)-1,3-thiazol-5-yl]-methyl}amine dihydrochloride
• [2-(3-methoxyphenyl)-1,3-thiazol-5-yl]methanamine
• 1-[2-(3-Methoxyphenyl)-1,3-thiazol-5-yl]methanamine
• 5-Thiazolemethanamine, 2-(3-methoxyphenyl)-
• BB 0310132
• 1-[2-(3-methoxyphenyl)-1,3-thiazol-5-yl]methanamine dihydrochloride
• 1-2-(3-Methoxyphenyl)-1,3-thiazol-5-ylmethanamine

• Inchi： 1S/C11H12N2OS/c1-14-9-4-2-3-8(5-9)11-13-7-10(6-12)15-11/h2-5,7H,6,12H2,1H3
• InChI Key： KXXKCTCCCGUWRW-UHFFFAOYSA-N
• SMILES： S1C(=C([H])N=C1C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])C([H])([H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.5
• Topological Polar Surface Area: 76.4

1-2-(3-Methoxyphenyl)-1,3-thiazol-5-ylmethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles